2-(1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)acetic acid

• IUPAC Name: 2-(1-ethyl-3-pyridin-3-ylpyrazol-4-yl)acetic acid
• InChI: InChI=1S/C12H13N3O2/c1-2-15-8-10(6-11(16)17)12(14-15)9-4-3-5-13-7-9/h3-5,7-8H,2,6H2,1H3,(H,16,17)
• InChI Key: KXKMSCAJSNDBAS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C2=CN=CC=C2)CC(=O)O
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

“2-(1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)acetic acid” is a complex organic compound that contains a pyridine ring and a pyrazole ring. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. Pyrazole is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine and pyrazole rings, which are aromatic and therefore contribute to the compound’s stability. The ethyl linker provides flexibility to the molecule, and the acetic acid group can participate in hydrogen bonding and other polar interactions.

Chemical Reactions Analysis

As an organic compound containing both aromatic rings and a carboxylic acid group, “2-(1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)acetic acid” could participate in various chemical reactions. The aromatic rings might undergo electrophilic aromatic substitution reactions, while the carboxylic acid group could be involved in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)acetic acid” would be influenced by its molecular structure. The presence of the polar carboxylic acid group and the aromatic rings would likely make the compound relatively stable. The compound might be soluble in polar solvents due to the presence of the polar carboxylic acid group.

Scientific Research Applications

Pharmaceutical Research: Antiviral Agents

This compound has been explored for its potential as an antiviral agent. . The structural similarity suggests that 2-(1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)acetic acid could be a candidate for further study in the development of new antiviral drugs, particularly as HIV integrase inhibitors.

Biochemistry: Enzyme Inhibition

. This suggests that 2-(1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)acetic acid could be researched for its potential to act as an enzyme inhibitor, which is crucial in the study of metabolic pathways and the development of therapeutic agents.

Future Directions

The study of pyridine and pyrazole derivatives is a vibrant field in medicinal chemistry, with many potential applications in drug discovery and development. Future research could explore the biological activity of “2-(1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl)acetic acid” and related compounds, as well as develop more efficient methods for their synthesis.

Mechanism of Action

Target of Action

Compounds with similar structures, such as indazole derivatives, have been found to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antihiv, anticancer, hypoglycemic, antiprotozoal, and antihypertensive effects .

Mode of Action

For instance, certain indazole derivatives have been found to inhibit poly(ADP-ribose)polymerase (PARP) 1 and 2, which play a crucial role in DNA repair and genomic stability .

Biochemical Pathways

Similar compounds have been found to inhibit hiv integrase, a key enzyme in the life cycle of the human immunodeficiency virus .

Result of Action

Similar compounds have been found to exhibit significant activity against mycobacterium tuberculosis h37ra, with 50% inhibitory concentrations (ic 50) ranging from 135 to 218 μM .